Cas no 1170735-10-0 (5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile)

• Product Name: 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile
• CAS No: 1170735-10-0
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• MDL: MFCD13180644
• CID: 832240
• PubChem ID: 70700841
• Update Time: 2025-10-23

5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-formyl-2-(4-methyl-1H-imidazol-1-yl)-Benzonitrile
• 5-formyl-2-(4-methylimidazol-1-yl)benzonitrile
• Benzaldehyde, 3-fluoro-4-(4-methyl-1H-imidazol-1-yl)-
• Benzonitrile, 5-formyl-2-(4-methyl-1H-imidazol-1-yl)-
• 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile
• AK-79690
• ANW-68405
• CTK8C2449
• KB-75394
• Benzonitrile,5-formyl-2-(4-methyl-1H-imidazol-1-yl)-
• 2780AA
• AX8237563
• VWB73510
• EN300-1292652
• 1170735-10-0
• AKOS016007134
• A1-00939
• CS-B0186
• DTXSID70743634
• CS-13977

• MDL： MFCD13180644
• Inchi： 1S/C12H9N3O/c1-9-6-15(8-14-9)12-3-2-10(7-16)4-11(12)5-13/h2-4,6-8H,1H3
• InChI Key： RGOUIBRUJROZIW-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=C(C#N)C=1)N1C=NC(C)=C1

Computed Properties

• Exact Mass: 211.07500
• Monoisotopic Mass: 211.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 1.3

Experimental Properties

• PSA: 58.68000
• LogP: 1.86488

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile

Recent Advances in the Study of 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile (CAS: 1170735-10-0)

The compound 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile (CAS: 1170735-10-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile, which make it a promising scaffold for the design of novel inhibitors targeting specific enzymes or receptors. The presence of both the formyl and nitrile functional groups, along with the imidazole moiety, allows for diverse chemical modifications, enabling the optimization of its pharmacological properties.

One of the key areas of research has been the synthesis and characterization of derivatives based on this core structure. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile, achieving high yields and purity. The study also explored the compound's reactivity, paving the way for the development of new analogs with enhanced biological activity.

In terms of biological activity, preliminary in vitro assays have shown that 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile exhibits moderate inhibitory effects against certain kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and identify potential off-target effects.

Another notable application of this compound is in the field of cancer research. Recent in vivo studies have demonstrated that derivatives of 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile can selectively target cancer cells by modulating specific signaling pathways. For instance, a derivative was found to inhibit the proliferation of breast cancer cells by inducing apoptosis, as reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters.

Despite these promising results, challenges remain in the development of 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile-based therapeutics. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through further structural optimization. Computational modeling and structure-activity relationship (SAR) studies are currently being employed to guide these efforts.

In conclusion, 5-Formyl-2-(4-methyl-1H-imidazol-1-yl)benzonitrile represents a versatile and promising scaffold for drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications.